Cas no 1565-75-9 (2-phenylbutan-2-ol)
2-Phenylbutan-2-ol is a tertiary alcohol with the molecular formula C₁₀H₁₄O, featuring a phenyl group attached to the second carbon of a butan-2-ol backbone. This compound is of interest in organic synthesis due to its sterically hindered structure, which can influence reactivity in substitution and elimination reactions. Its tertiary alcohol functionality makes it a useful intermediate for pharmaceuticals, fragrances, and specialty chemicals. The phenyl group enhances aromatic character, potentially improving solubility in organic solvents. The compound's stability under basic conditions and its role as a precursor for further functionalization highlight its versatility in synthetic applications. Proper handling and storage are recommended due to its flammability and potential irritant properties.
2-phenylbutan-2-ol structure
Product Name:2-phenylbutan-2-ol
CAS No:1565-75-9
MF:C10H14O
MW:150.217563152313
MDL:MFCD00004475
CID:83788
PubChem ID:24856306
Update Time:2025-06-08
2-phenylbutan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-phenyl-2-butanol
- 2-phenylbutan-2-ol
- Α-ETHYL-Α-METHYLBENZYL ALCOHOL
- 11-Oxy-1-sek.-butyl-benzol
- 2-Butanol,2-phenyl
- 2-Oxy-2-phenyl-butan
- 2-phenyl-butan-2-ol
- 2-Phenyl-butanol-2
- EINECS 216-364-0
- CS-0252696
- NSC-225251
- .alpha.-Ethyl-.alpha.-methylbenzyl alcohol
- 1565-75-9
- EN300-61289
- SCHEMBL124188
- Benzenemethanol, .alpha.-ethyl-.alpha.-methyl-
- NSC225251
- NSC 225251
- BRN 2042083
- AKOS009157030
- Z449373348
- alpha-Ethyl-alpha-methylbenzyl alcohol
- NS00047235
- DTXSID801030816
- Benzenemethanol, alpha-ethyl-alpha-methyl-
- 2-06-00-00488 (Beilstein Handbook Reference)
- G77267
- BENZYL ALCOHOL, alpha-ETHYL-alpha-METHYL-
- Benzyl alcohol, .alpha.-ethyl-.alpha.-methyl-
- 2-Butanol, 2-phenyl-
- AI3-24781
- AS-80429
- (S)-2-phenylbutan-2-ol
- 2-Phenyl-2-butanol, 99%
- J-009315
-
- MDL: MFCD00004475
- Inchi: InChI=1S/C10H14O/c1-3-10(2,11)9-7-5-4-6-8-9/h4-8,11H,3H2,1-2H3
- InChI Key: XGLHYBVJPSZXIF-UHFFFAOYSA-N
- SMILES: CCC(C1C=CC=CC=1)(C)O
Computed Properties
- Exact Mass: 150.10400
- Monoisotopic Mass: 150.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Color/Form: Not determined
- Density: 0.977 g/mL at 25 °C(lit.)
- Boiling Point: 107-108 °C/20 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:195.8°F
Degrees Celsius:91°C - Refractive Index: n20/D 1.519(lit.)
- PSA: 20.23000
- LogP: 2.30410
- Solubility: Not determined
2-phenylbutan-2-ol Customs Data
- HS CODE:2906299090
- Customs Data:
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2-phenylbutan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P321978-25mg |
2-phenylbutan-2-ol |
1565-75-9 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P321978-50mg |
2-phenylbutan-2-ol |
1565-75-9 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P321978-250mg |
2-phenylbutan-2-ol |
1565-75-9 | 250mg |
$ 275.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01360-5g |
2-Phenylbutan-2-ol |
1565-75-9 | 99% | 5g |
¥1298.0 | 2024-07-19 | |
| abcr | AB429887-1 g |
2-Phenyl-butan-2-ol; . |
1565-75-9 | 1g |
€204.40 | 2023-04-23 | ||
| abcr | AB429887-5 g |
2-Phenyl-butan-2-ol; . |
1565-75-9 | 5g |
€525.10 | 2023-04-23 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 269018-5G |
2-phenylbutan-2-ol |
1565-75-9 | 99% | 5G |
¥900.99 | 2022-02-24 | |
| Enamine | EN300-61289-0.05g |
2-phenylbutan-2-ol |
1565-75-9 | 95% | 0.05g |
$19.0 | 2023-05-03 | |
| Enamine | EN300-61289-0.1g |
2-phenylbutan-2-ol |
1565-75-9 | 95% | 0.1g |
$27.0 | 2023-05-03 | |
| Enamine | EN300-61289-0.25g |
2-phenylbutan-2-ol |
1565-75-9 | 95% | 0.25g |
$39.0 | 2023-05-03 |
2-phenylbutan-2-ol Related Literature
-
1. 614. The resolution and reactions of tertiary alcohols : 2-phenylbutan-2-ol and 3-methylhexan-3-olAlwyn G. Davies,J. Kenyon,L. W. F. Salamé J. Chem. Soc. 1957 3148
-
2. 835. Organic peroxides. Part XI. The stereochemistry of the reaction of optically active 2-phenylbutan-2-ol with hydrogen peroxideAlwyn G. Davies J. Chem. Soc. 1962 4288
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3. Vilsmeier–Haack reaction of tertiary alcohols: formation of functionalised pyridines and naphthyridinesAjith Dain Thomas,Chitoorthekkathil V. Asokan J. Chem. Soc. Perkin Trans. 1 2001 2583
-
4. Azepinones. Part 1. Synthesis of 1,2,3,7-tetrahydroazepin-4-ones and hexahydroazepin-3-onesFiona A. Fraser,George R. Proctor,James Redpath J. Chem. Soc. Perkin Trans. 1 1992 445
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E. G. E. Hawkins,R. D. Thompson J. Chem. Soc. 1961 370
1565-75-9 (2-phenylbutan-2-ol) Related Products
- 5180-33-6(Ethyldiphenylcarbinol)
- 5342-87-0(Benzeneethanol, a-methyl-a-phenyl-)
- 53777-08-5((2S)-2-phenylbutane-2-ol)
- 4383-11-3(3-methyl-2-phenylbutan-2-ol)
- 1565-71-5(3-Phenyl-3-pentanol)
- 62837-59-6(Benzenemethanol, a-methyl-a-(1-methylethyl)-, (R)-)
- 1006-06-0(Benzenemethanol, a-ethyl-a-methyl-, (R)-)
- 5398-04-9(2-(4-methylphenyl)butan-2-ol)
- 676465-94-4(1,3-Bis(3-hydroxy-3-pentyl)benzene)
- 193603-75-7(Ethylium, 2-hydroxy-1-methyl-2,2-bis(4-methylphenyl)-)
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